(S)-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)morpholine-4-carboxylate

Specification

• CAS No.: 1308849-91-3
• Molecular Formula: C18H22N2O5
• Molecular Weight: 346.383
• IUPAC Name: tert-butyl (2S)-2-[(1,3-dioxoisoindol-2-yl)methyl]morpholine-4-carboxylate
• Standard InChI: InChI=1S/C18H22N2O5/c1-18(2,3)25-17(23)19-8-9-24-12(10-19)11-20-15(21)13-6-4-5-7-14(13)16(20)22/h4-7,12H,8-11H2,1-3H3/t12-/m1/s1
• Standard InChI Key: YGEBKFZXBQXUAK-GFCCVEGCSA-N
• SMILES: CC(C)(C)OC(=O)N1CCOC(C1)CN2C(=O)C3=CC=CC=C3C2=O

Introduction

(S)-tert-Butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)morpholine-4-carboxylate is a complex organic compound with a molecular formula of C18H22N2O5 and a molecular weight of 346.4 g/mol. This compound is a derivative of morpholine and isoindoline, featuring a tert-butyl ester group. It is identified by the PubChem CID 67173264 and has several synonyms, including tert-butyl (2S)-2-[(1,3-dioxoisoindol-2-yl)methyl]morpholine-4-carboxylate.

Synthesis and Applications

While specific synthesis methods for (S)-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)morpholine-4-carboxylate are not detailed in the available literature, compounds with similar structures are often synthesized through multi-step reactions involving esterification and coupling reactions. The compound's applications are not explicitly mentioned, but derivatives of morpholine and isoindoline are commonly used in pharmaceutical research due to their potential biological activities.

Related Compounds

Related compounds include tert-butyl 2-(1,3-dioxoisoindolin-2-yl)acetate, which shares a similar isoindoline moiety but lacks the morpholine ring. Another related compound is (R)-2-[(1,3-Dioxoisoindolin-2-yl)methyl]morpholine-4-carboxylic acid tert-butyl ester, which is the R-enantiomer of the compound .

Availability and Handling

(S)-tert-Butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)morpholine-4-carboxylate is available from certain chemical suppliers, such as Ambeed, with a CAS number of 1308849-91-3. The compound should be stored in a refrigerator and handled with caution due to potential hazards indicated by GHS07 warning signs.